Chlorophyllin sodium copper salt

• CAS: 8049-84-1
• Molecular Formula: C34H31CuN4O6.3Na; C34H31CuN4Na3O6
• Molecular Weight: 724.1 g/mol
• InChI: InChI=1S/C34H36N4O6.Cu.3Na/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;;;;/h7,12-14,17,21H,1,8-11H2,2-6H3,(H5,35,36,37,38,39,40,41,42,43,44);;;;/q;+2;3*+1/p-5/t17-,21-;;;;/m0..../s1
• InChIKey: HWDGVJUIHRPKFR-ZWPRWVNUSA-I

Chlorophyllin Sodium Copper Salt Overview

Chlorophyllin sodium copper salt (CAS 8049-84-1; synonym: sodium copper chlorophyllin, SCC; E141(ii)) is a semi-synthetic, water-soluble mixture of sodium copper salts derived from natural chlorophyll. It is produced by saponification of chlorophyll extracted from plant sources (e.g., alfalfa, nettle, spinach, pine needles), followed by replacement of the central magnesium ion with copper and addition of sodium to form the water-soluble salt [1][2]. Unlike its fat-soluble, acid- and light-labile natural precursor chlorophyll, this metallo-chlorophyll derivative exhibits enhanced stability and aqueous solubility, enabling its widespread use as a food colorant (E141(ii)), cosmetic ingredient, dietary supplement component, and investigational bioactive agent in preclinical pharmacology [3].

1

Aqueous formulation workflow enabled by water-soluble copper chlorophyllin salt

2

Photostability-ranked among metallo-chlorophyllins supports light-exposed product research

3

Copper-content specification required for reproducible antimutagenic/chemopreventive assays

4

Systemic absorption potential differentiates Cu-chlorophyllin from non-copper analogs in ADME studies

• [1] Linus Pauling Institute, Oregon State University. Chlorophyll and Metallo-Chlorophyll Derivatives. 2022. View Source
• [2] Zhan RZ, Wu J, Fu CY, et al. Study on preparation and stabilities of sodium copper chlorophyllin, sodium zinc chlorophyllin and sodium iron chlorophyllin from pine needles. Science and Technology of Food Industry. 2014;(06):107-110. View Source
• [3] EFSA ANS Panel. Scientific Opinion on re-evaluation of copper complexes of chlorophylls (E 141(i)) and chlorophyllins (E 141(ii)) as food additives. EFSA Journal. 2015;13(6):4151. View Source

Chlorophyllin Sodium Copper Salt: Why Substitution Fails

Generic substitution among chlorophyll derivatives is scientifically invalid due to fundamental differences in central metal identity, solubility, and systemic absorption potential. Chlorophyllin sodium copper salt (CAS 8049-84-1) differs critically from natural chlorophyll (fat-soluble, magnesium-centered, acid-labile) and from other metallo-chlorophyllins (e.g., zinc or iron analogs) in multiple quantifiable dimensions [1]. Most critically, EFSA has explicitly concluded that safety and ADME (absorption, distribution, metabolism, excretion) data cannot be read-across from copper chlorophyllins (E141(ii)) to non-copper chlorophylls (E141(i)) due to differences in purity, chemical properties, stability, and manufacturing process [2]. Furthermore, commercial sodium copper chlorophyllin powders exhibit highly variable copper content (ranging from approximately 3.7% to 5.4% or higher), which directly modulates antimutagenic potency and must be specified for reproducible research outcomes [3]. Procurement decisions lacking specification of metal type, water solubility, and copper content risk irreproducible experimental results and regulatory non-compliance.

Metal center mismatch

Copper (Cu) vs. magnesium, zinc, or iron analogs alters solubility, stability, and biological readouts; no class interchangeability.

Water solubility class distinction

Fat-soluble natural chlorophyll cannot be directly substituted into aqueous research formulations without carrier systems.

Copper content variability

Reported lot-to-lot copper range (~3.7–5.4%) may shift antimutagenic potency; specification review is required before procurement.

ADME read-across not permitted

EFSA safety and absorption data cannot be extrapolated from Cu-chlorophyllins to non-copper chlorophylls; separate compound evaluation needed.

• [1] Hayes M, Ferruzzi MG. Update on the bioavailability and chemopreventative mechanisms of dietary chlorophyll derivatives. Nutrition Research. 2020;81:19-37. View Source
• [2] EFSA ANS Panel. Scientific Opinion on re-evaluation of copper complexes of chlorophylls (E 141(i)) and chlorophyllins (E 141(ii)) as food additives. EFSA Journal. 2015;13(6):4151. View Source
• [3] Pimentel E, Cruces MP, Zimmering S. A Further Study of the Role of Copper in Regard to the Antimutagenic Action of Sodium Copper Chlorophyllin (SCC) in Somatic Cells of Drosophila melanogaster. Biomarker Insights. 2013;8:29-33. View Source

Chlorophyllin Sodium Copper Salt: Comparative Evidence

Water Solubility vs. Fat-Soluble Natural Chlorophyll

Chlorophyllin sodium copper salt exhibits aqueous solubility enabling liquid formulation development, whereas natural chlorophyll is fat-soluble and water-insoluble. SCC solubility measured at 13 mg/mL (17.95 mM) in water at 25°C, while natural chlorophyll requires organic solvents or lipid carriers for dissolution .

Aqueous Solubility

Head-to-head

13 mg/mL (water) vs. insoluble (natural chlorophyll)

Supports aqueous formulation development

In vitro solubility at 25°C

Evidence Dimension	Water solubility at 25°C
Target Compound Data	13 mg/mL (17.95 mM) in water; soluble
Comparator Or Baseline	Natural chlorophyll: fat-soluble, insoluble in water, requires organic solvents
Quantified Difference	Qualitative difference: water-soluble vs. fat-soluble (quantitatively ≥13 mg/mL for target)
Conditions	In vitro solubility testing at 25°C in water

Why This Matters

Water solubility enables aqueous formulation for beverages, liquid dietary supplements, and injectable preclinical preparations—applications impossible with fat-soluble natural chlorophyll.

Photostability vs. Zinc and Iron Chlorophyllins

In a direct comparative study of three metallo-chlorophyllin sodium salts prepared from identical pine needle source material, sodium copper chlorophyllin (SCC) demonstrated superior photostability compared to sodium zinc chlorophyllin (SZC) and sodium iron chlorophyllin (SIC). The study assessed stability to light irradiation and ranked SCC as having the best light stability among the three derivatives [1].

Light Stability

Head-to-head

SCC ranked best among Cu, Zn, Fe chlorophyllins

Supports photostable formulation selection

Pine needle-derived comparison

Evidence Dimension	Stability to light irradiation (relative ranking)
Target Compound Data	SCC: best light stability among three metallo-chlorophyllins tested
Comparator Or Baseline	SZC (sodium zinc chlorophyllin) and SIC (sodium iron chlorophyllin)
Quantified Difference	Qualitative ranking: SCC > SZC > SIC for photostability
Conditions	Pine needle-derived chlorophyll derivatives; stability testing under light irradiation

Why This Matters

Superior photostability directly impacts shelf-life and color retention in food, cosmetic, and pharmaceutical products exposed to light during manufacturing, storage, and display.

• [1] Zhan RZ, Wu J, Fu CY, et al. Study on preparation and stabilities of sodium copper chlorophyllin, sodium zinc chlorophyllin and sodium iron chlorophyllin from pine needles. Science and Technology of Food Industry. 2014;(06):107-110. View Source

Copper Content-Dependent Antimutagenic Activity

Antimutagenic efficacy of sodium copper chlorophyllin is quantitatively dependent on copper content. A comparative study of two SCC preparations with copper content of 3.7% and 5.4% demonstrated differential antimutagenic effects against gamma radiation-induced genetic damage in Drosophila melanogaster somatic cells, indicating that higher copper content correlates with enhanced protective activity [1]. Vendor specifications confirm product variability: commercial SCC typically specifies total copper ≥4.25% with chelated copper ≥4% , while some preparations report total copper up to 4.8-5.0% .

Antimutagenic Copper Dependence

Head-to-head

5.4% Cu enhances protection vs. 3.7% Cu

Copper content may modulate research endpoints

Drosophila SMART assay; vendor specification review

Evidence Dimension	Antimutagenic activity as a function of copper content
Target Compound Data	SCC with 5.4% copper: enhanced antimutagenic effect
Comparator Or Baseline	SCC with 3.7% copper: lower antimutagenic effect
Quantified Difference	Copper content difference: 5.4% vs. 3.7% (absolute difference 1.7 percentage points; 46% relative increase)
Conditions	Somatic mutation and recombination test (SMART) in Drosophila melanogaster wing cells exposed to gamma radiation

Why This Matters

Procurement specifications for reproducible antimutagenic or chemopreventive research must include verification of total and chelated copper content, as lot-to-lot variability directly modulates biological activity.

• [1] Pimentel E, Cruces MP, Zimmering S. A Further Study of the Role of Copper in Regard to the Antimutagenic Action of Sodium Copper Chlorophyllin (SCC) in Somatic Cells of Drosophila melanogaster. Biomarker Insights. 2013;8:29-33. View Source

Systemic Absorption vs. Non-Copper Chlorophylls

EFSA's comprehensive re-evaluation of copper chlorophyllin (E141(ii)) noted a critical pharmacokinetic differentiation: in contrast to (non-copper) chlorophylls and chlorophyllins, the available data showed that some components of Cu-chlorophyllins can be absorbed and distributed systemically [1]. This was corroborated by in vitro Caco-2 intestinal cell studies demonstrating that Cu(II)chlorin e₄, a component of SCC, exhibits stability during simulated digestion and is effectively taken up by enterocyte-like cells, supporting the likelihood of human intestinal absorption [2].

Systemic Absorption

Class-level

Cu-chlorophyllins absorbable; non-Cu not detected

ADME differentiation may require compound-specific review

EFSA review; Caco-2 intestinal model

Evidence Dimension	Systemic absorption and distribution potential
Target Compound Data	Cu-chlorophyllins: some components absorbed and distributed systemically
Comparator Or Baseline	Non-copper chlorophylls and chlorophyllins: no evidence of systemic absorption
Quantified Difference	Qualitative difference: systemic absorption detected vs. not detected
Conditions	Review of available ADME data; in vitro Caco-2 intestinal cell model

Why This Matters

Systemic absorption distinguishes copper chlorophyllin from non-copper analogs in pharmacological and toxicological evaluations, necessitating separate safety assessments and enabling potential systemic bioactivity that non-absorbed derivatives cannot achieve.

• [1] EFSA ANS Panel. Scientific Opinion on re-evaluation of copper complexes of chlorophylls (E 141(i)) and chlorophyllins (E 141(ii)) as food additives. EFSA Journal. 2015;13(6):4151. View Source
• [2] Ferruzzi MG, Failla ML, Schwartz SJ. Sodium copper chlorophyllin: in vitro digestive stability and accumulation by Caco-2 human intestinal cells. Journal of Agricultural and Food Chemistry. 2002;50(7):2173-2179. View Source

Acute Oral Toxicity: Preclinical Safety

In a recent GLP-compliant preclinical evaluation following OECD guidelines, sodium copper chlorophyllin demonstrated a favorable acute toxicity profile. Single oral doses up to 5000 mg/kg body weight were well tolerated in mice without any signs of toxicity or mortality. In sub-acute toxicity studies, the No-Observed Adverse Effect Level (NOAEL) was determined to be beyond 1000 mg/kg bw [1]. This data provides a quantitative safety benchmark for procurement decisions in research settings.

Acute Oral Tolerability

Supporting evidence

NOAEL >1000 mg/kg; tolerated at 5000 mg/kg

Supports in vivo dose-model interpretation

GLP-compliant rodent studies; research context

Evidence Dimension	Acute oral toxicity (mortality/signs of toxicity)
Target Compound Data	0% mortality, no toxicity signs at 5000 mg/kg bw
Comparator Or Baseline	OECD Guideline acute toxicity classification thresholds
Quantified Difference	NOAEL >1000 mg/kg bw in sub-acute studies
Conditions	GLP-compliant acute and sub-acute oral toxicity studies in mice and rats following OECD guidelines

Why This Matters

Quantitative NOAEL and acute tolerability data support dose selection for in vivo experimental designs and provide procurement-relevant safety context for research-grade material handling.

• [1] Kumar S, et al. Preclinical evaluation of sodium copper chlorophyllin: safety, pharmacokinetics, and therapeutic potential in breast cancer chemotherapy and cyclophosphamide-induced bladder toxicity. Naunyn-Schmiedeberg's Archives of Pharmacology. 2025;398:14189-14217. View Source

Chlorophyllin Sodium Copper Salt: Application Scenarios

Aqueous Liquid Formulation

Chlorophyllin sodium copper salt is uniquely suited for aqueous liquid formulations where fat-soluble natural chlorophyll cannot be used. With measured water solubility of 13 mg/mL (17.95 mM) at 25°C , SCC enables direct incorporation into water-based beverages, liquid dietary supplements, and aqueous preclinical dosing vehicles without requiring emulsifiers or organic co-solvents. This solubility profile, combined with photostability superior to zinc and iron analogs [1], supports development of shelf-stable green-colored liquid products and reproducible in vivo dosing protocols.

Photostable Colorant for Food and Cosmetics

For applications where color retention under light exposure is critical—including beverages, confectionery, dairy products, and cosmetic formulations—chlorophyllin sodium copper salt offers demonstrable photostability advantages. Direct comparative data from pine needle-derived metallo-chlorophyllins confirms that SCC exhibits the best stability to light irradiation compared to sodium zinc chlorophyllin and sodium iron chlorophyllin . This evidence supports selection of SCC over alternative green colorants when light-induced fading is a formulation concern.

Antimutagenic Research with Specified Copper Content

Investigators conducting antimutagenic, chemopreventive, or DNA-protection studies with sodium copper chlorophyllin must procure material with verified copper content, as activity is copper-dependent. Comparative data show that SCC with 5.4% copper exhibits enhanced antimutagenic effects against radiation-induced genetic damage versus SCC with 3.7% copper . Procurement specifications should require certificates of analysis documenting total copper (typically ≥4.25% with chelated copper ≥4%) to ensure inter-lot reproducibility [1]. This is particularly relevant for studies involving aflatoxin mitigation, radiation protection, or carcinogen detoxification mechanisms.

Preclinical Pharmacology: Bioavailability and Safety

For in vivo pharmacology studies where systemic exposure is required, copper chlorophyllin is the appropriate selection among chlorophyll derivatives. EFSA has noted that unlike non-copper chlorophylls, Cu-chlorophyllin components exhibit measurable systemic absorption , a finding supported by Caco-2 intestinal uptake studies [1]. Additionally, GLP-compliant preclinical safety data establish an acute NOAEL >1000 mg/kg bw and tolerability at single doses up to 5000 mg/kg bw [2], providing researchers with validated dose-ranging parameters for experimental design in oncology, toxicology, or radioprotection studies.

Application

Selection Property

Validation Focus

Aqueous Liquid Formulation

Water solubility profile

Solubility verification in target matrix

Photostable Colorant Research

Light stability ranking in class

Photostability testing under relevant conditions

Antimutagenic / Chemopreventive Studies

Specified copper content

Copper content verification via certificate of analysis

Preclinical ADME & Toxicology

Systemic absorption potential

ADME model review and NOAEL verification

• [1] Zhan RZ, Wu J, Fu CY, et al. Study on preparation and stabilities of sodium copper chlorophyllin, sodium zinc chlorophyllin and sodium iron chlorophyllin from pine needles. Science and Technology of Food Industry. 2014;(06):107-110. View Source
• [2] Pimentel E, Cruces MP, Zimmering S. A Further Study of the Role of Copper in Regard to the Antimutagenic Action of Sodium Copper Chlorophyllin (SCC) in Somatic Cells of Drosophila melanogaster. Biomarker Insights. 2013;8:29-33. View Source
• [3] EFSA ANS Panel. Scientific Opinion on re-evaluation of copper complexes of chlorophylls (E 141(i)) and chlorophyllins (E 141(ii)) as food additives. EFSA Journal. 2015;13(6):4151. View Source
• [4] Ferruzzi MG, Failla ML, Schwartz SJ. Sodium copper chlorophyllin: in vitro digestive stability and accumulation by Caco-2 human intestinal cells. Journal of Agricultural and Food Chemistry. 2002;50(7):2173-2179. View Source
• [5] Kumar S, et al. Preclinical evaluation of sodium copper chlorophyllin: safety, pharmacokinetics, and therapeutic potential in breast cancer chemotherapy and cyclophosphamide-induced bladder toxicity. Naunyn-Schmiedeberg's Archives of Pharmacology. 2025;398:14189-14217. View Source